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Compound of Interest

Compound Name: Stannane, butylhydroxyoxo-

Cat. No.: B1346574

Essential Safety and Handling Guide for
Stannane, butylhydroxyoxo-

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
Stannane, butylhydroxyoxo- (CAS No. 2273-43-0). Adherence to these procedures is vital for
ensuring laboratory safety and minimizing environmental impact. Organotin compounds,
including Stannane, butylhydroxyoxo-, are toxic and require careful handling to prevent
adverse health effects.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

Stannane, butylhydroxyoxo- is classified as a hazardous substance. It is toxic if swallowed,
causes skin and serious eye irritation, and may cause respiratory irritation.[2] It is also very
toxic to aquatic life with long-lasting effects.[1][3] Therefore, the use of appropriate Personal
Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:
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Protection Type

Equipment

Specification

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles. A face shield may be

required for splash hazards.

Conforming to EN166 or

equivalent.

Skin Protection

Chemical-resistant gloves.

Nitrile or neoprene gloves are
generally recommended for
organotin compounds. Always
check the manufacturer's glove
selection guide for specific
breakthrough times and

degradation data.

Lab coat or chemical-resistant

apron.

To be worn over personal

clothing.

Closed-toe shoes.

Required in all laboratory

settings.

Respiratory Protection

Use in a well-ventilated area.

A properly functioning
chemical fume hood is
essential to avoid inhalation of

dust or vapors.[2]

Respirator (if fume hood is not
available or as a

supplementary measure)

An appropriate particulate
respirator (e.g., N95) or a
respirator with an organic
vapor cartridge may be
necessary based on the scale

of work and ventilation.

Consult your institution's safety

officer.

Exposure Limits

Exposure to Stannane, butylhydroxyoxo- should be kept as low as reasonably achievable.

The following occupational exposure limits for organotin compounds should be observed:
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Jurisdiction/Agency Limit Type Value
TLV-TWA (Time-Weighted

ACGIH 0.1 mg/m3 (as Sn)
Average)
TLV-STEL (Short-Term

ACGIH o 0.2 mg/m3 (as Sn)[2][4]
Exposure Limit)
REL (Recommended Exposure

NIOSH 0.1 mg/m3 (as Sn)[2]

Limit)

Operational Plan for Safe Handling

A systematic approach is crucial when working with Stannane, butylhydroxyoxo-. The
following workflow outlines the key steps for safe handling from preparation to cleanup.
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Perform Experiment in Fume Hood

Proceed to Cleanup

Cleanup and %yisposal Phase

Decontaminate Glassware and Surfaces
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Dispose of Waste According to Protocol

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Stannane, butylhydroxyoxo-.
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Step-by-Step Handling Procedure:
e Preparation:

o Before starting any work, thoroughly review the Safety Data Sheet (SDS) for Stannane,
butylhydroxyoxo-.[2]

o Ensure a chemical fume hood is available and functioning correctly.

o Put on all required PPE, including a lab coat, safety glasses, and chemical-resistant
gloves.

o Gather all necessary equipment and reagents to minimize movement in and out of the
work area.

e Handling and Use:

[e]

Conduct all manipulations of Stannane, butylhydroxyoxo-, including weighing and
transferring, inside a chemical fume hood to prevent inhalation of the fine powder.[2]

[e]

Avoid the formation of dust during handling.[2]

o

If transferring the solid, use a spatula and gently add it to the reaction vessel.

[¢]

Keep the container tightly closed when not in use.[2]
o Cleanup:
o Decontaminate all surfaces and equipment that have come into contact with the chemical.

o Carefully clean any spills, avoiding dust generation. For small spills, gently sweep up the
solid material and place it in a sealed container for disposal.

o Wash all contaminated glassware thoroughly.

Disposal Plan
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Proper disposal of Stannane, butylhydroxyoxo- and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Procedure:

e Waste Segregation:

o Solid Waste: Collect any unused Stannane, butylhydroxyoxo- and grossly contaminated
materials (e.g., weigh boats, contaminated paper towels) in a dedicated, sealed, and
clearly labeled hazardous waste container.

o Liquid Waste: If the compound is used in a solution, collect the waste solvent in a
separate, labeled hazardous waste container. Do not mix with other solvent waste streams
unless permitted by your institution's waste management plan.

o Contaminated Sharps: Any needles or other sharps contaminated with Stannane,
butylhydroxyoxo- must be disposed of in a designated sharps container.

o Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name "Stannane, butylhydroxyoxo-," and the associated hazards (e.g., "Toxic,"
"Environmental Hazard").

o Storage of Waste:

o Store waste containers in a designated satellite accumulation area. Ensure containers are
kept closed.

» Final Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.
[2] Do not dispose of this chemical down the drain or in regular trash.

Disclaimer: This guide is intended for informational purposes only and should not replace
institutional safety protocols or a thorough review of the official Safety Data Sheet (SDS).
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Always consult your institution's EHS department for specific guidance on handling and
disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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